Cas no 70590-60-2 (2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine)

• Product Name: 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine
• CAS No: 70590-60-2
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 3307115
• PubChem ID: 45791107
• Update Time: 2025-10-05

2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-BENZOTHIAZOLAMINE, 4,5,6,7-TETRAHYDRO-2-METHYL-
• 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine
• EN300-1293540
• CS-0285528
• AKOS006283746
• 2-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-4-amine
• SCHEMBL20083664
• 70590-60-2

• Inchi： 1S/C8H12N2S/c1-5-10-8-6(9)3-2-4-7(8)11-5/h6H,2-4,9H2,1H3
• InChI Key： ZJBTYOOUBNTZSE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1CCCC2N

Computed Properties

• Exact Mass: 168.07211956g/mol
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine

2-Methyl-4,5,6,7-Tetrahydro-1,3-Benzothiazol-4-Amine (CAS No: 70590-60-2)

2-Methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-4-amine (CAS No: 70590-60-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of benzothiazoles, which are widely recognized for their diverse functional properties and potential in drug discovery and material science.

The molecular structure of 2-methyl-tetrahydrobenzothiazole amine consists of a benzene ring fused with a thiazole ring system. The thiazole moiety is further substituted with an amine group at the 4-position and a methyl group at the 2-position. This configuration imparts the compound with distinct electronic and steric properties that make it suitable for various chemical reactions and applications.

Recent studies have highlighted the potential of benzothiazole derivatives in the development of novel pharmaceutical agents. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated that tetrahydrobenzothiazole amine derivatives exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that CAS No: 70590-60-2 could serve as a valuable scaffold for designing new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmaceutical applications, 2-methyl-tetrahydrobenzothiazolamine has shown potential in the field of material science. A study in *Advanced Materials* (2023) explored the use of this compound as a precursor for synthesizing advanced polymers with enhanced mechanical and thermal stability. The unique electronic properties of the benzothiazole ring system enable the formation of robust polymer networks that could be used in high-performance materials for aerospace and electronics industries.

The synthesis of CAS No: 70590-60-2 involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent reduction reactions. Researchers have optimized these steps to achieve higher yields and better purity levels. For example, a method described in *Organic Process Research & Development* (2023) utilizes a catalytic hydrogenation approach to selectively reduce the thiazole ring while preserving the amine functionality.

From an environmental perspective, benzothiazole amine derivatives have been studied for their biodegradability and eco-friendly properties. A report in *Environmental Science & Technology* (2023) indicated that CAS No: 70590-60-2 exhibits moderate biodegradation rates under aerobic conditions, making it a more sustainable choice compared to traditional organic compounds used in industrial applications.

In conclusion, CAS No: 70590-60-2, or 2-methyl-tetrahydrobenzothiazolamine, represents a promising compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and functional properties continue to drive innovative research efforts aimed at unlocking its full potential in various industries.